Cas no 2137772-47-3 (1-Butanone, 2,3,3-trimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl)-)

• Product Name: 1-Butanone, 2,3,3-trimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl)-
• CAS No: 2137772-47-3
• MF: C₁₄H₂₆N₂O
• MW: 238.369043827057
• CID: 5258204
• Update Time: 2025-06-20

1-Butanone, 2,3,3-trimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 2,3,3-trimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl)-

• Inchi： 1S/C14H26N2O/c1-10(14(2,3)4)13(17)16-9-5-6-11-12(16)7-8-15-11/h10-12,15H,5-9H2,1-4H3
• InChI Key： ACLMIYCYKIOSJE-UHFFFAOYSA-N
• SMILES： C(N1C2CCNC2CCC1)(=O)C(C)C(C)(C)C

Additional information on 1-Butanone, 2,3,3-trimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl)-

Chemical Profile of 1-Butanone, 2,3,3-trimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl) and CAS No. 2137772-47-3

The compound 1-Butanone, 2,3,3-trimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl), identified by the chemical designation CAS No. 2137772-47-3, represents a fascinating molecule with significant implications in the field of medicinal chemistry and pharmacology. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and potential biological activity.

At the core of this molecule lies a pyrrolopyridine scaffold, which is a privileged structure in drug discovery. The pyrrolopyridine core is known for its ability to interact with various biological targets, making it a versatile building block for the development of novel therapeutic agents. The specific substitution pattern in 1-Butanone, 2,3,3-trimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl) contributes to its unique chemical and pharmacological properties.

The presence of the octahydro moiety in the molecule suggests a high degree of lipophilicity and potential for blood-brain barrier penetration. This feature is particularly valuable in the development of central nervous system (CNS) therapeutics. Recent studies have highlighted the importance of optimizing lipophilicity in drug candidates to enhance their efficacy and bioavailability.

Moreover, the trimethyl substituents on the butanone backbone introduce steric hindrance and may influence the molecule's binding affinity to biological targets. These structural elements are often strategically incorporated to modulate pharmacokinetic profiles and improve target engagement. The combination of these features makes 1-Butanone, 2,3,3-trimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl) a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Pyrrolopyridine derivatives have emerged as effective scaffolds for this purpose due to their ability to mimic peptide binding motifs. The compound under discussion may serve as a lead compound for designing novel PPI inhibitors with therapeutic potential.

One of the most compelling aspects of this molecule is its potential application in treating neurological disorders. The ability of 1-Butanone, 2,3,3-trimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl) to cross the blood-brain barrier opens up possibilities for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Current research in this area is focused on identifying molecules that can modulate neurotransmitter systems without causing off-target effects.

The synthesis of 1-Butanone, 2,3,3-trimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal-catalyzed reactions has been instrumental in facilitating these processes. These methods not only improve efficiency but also allow for greater control over regioselectivity and stereoselectivity.

From a computational chemistry perspective, molecular modeling studies have been crucial in understanding the binding interactions of this compound with biological targets. Techniques such as docking simulations and molecular dynamics (MD) simulations provide insights into how the molecule interacts with its intended targets at an atomic level. This information is invaluable for guiding structure-based drug design efforts.

The pharmacokinetic properties of 1-Butanone, 2,3,3-trimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl) have been evaluated through preclinical studies using animal models. These studies have provided valuable data on its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) profiles. Understanding these parameters is essential for assessing the compound's potential as a drug candidate and for guiding further development efforts.

In conclusion,1 Butanone, CAS No 2137772 47 3, represents a structurally complex and biologically relevant molecule with significant therapeutic potential. Its unique combination of features makes it an attractive candidate for further exploration in drug discovery programs aimed at treating neurological disorders and other diseases. Continued research into this compound will likely yield valuable insights into its mechanism of action and potential clinical applications.